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Chemical Profile & Solubility

The following table outlines the fundamental chemical characteristics and solubility data for

Osoresnontrine, which is essential for planning experiments.

Property Description / Value

IUPAC Name 6-(pyridin-2-ylmethyl)-1-(tetrahydro-2H-pyran-4-yl)-1,5-dihydro-4H-pyrazolo[3,4-

d]pyrimidin-4-one [1]

Synonyms BI-409306, SUB-166499 [2] [1]

Molecular
Formula

C₁₆H₁₇N₅O₂ [2] [1]

Molecular
Weight

311.34 g/mol [2]

CAS Number 1189767-28-9 [2] [1]

Solubility in
DMSO

≥ 25 mg/mL (80.30 mM) [2]

Purity > 98% [1]
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Protocol for Stock Solution Preparation

This protocol details the preparation of a concentrated stock solution of Osoresnontrine in DMSO, which is

the first step for most in vitro applications.

Principle: Prepare a high-concentration stock solution in DMSO to facilitate subsequent dilution into

aqueous buffers for biological assays while maintaining final DMSO at a concentration that minimizes

cytotoxicity (typically ≤0.5%) [3].

Materials:

Osoresnontrine solid (HY-112831, MedChemExpress) [2]
Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance
Sterile microcentrifuge tubes

Ultrasonic water bath (set to 60°C)
Volumetric pipettes

Procedure:

Weighing: Accurately weigh the required mass of Osoresnontrine powder.
Dissolution: Transfer the powder to a sterile microcentrifuge tube. Add the calculated volume of

anhydrous DMSO to achieve a final concentration of 25 mg/mL (80.30 mM) [2].
Aid Dissolution: Sonicate the mixture in a warm water bath (up to 60°C) for a few minutes until a

clear solution is obtained. Note: Hygroscopic DMSO can impact solubility; use newly opened
containers for best results [2].

Aliquoting and Storage: Aliquot the stock solution to avoid repeated freeze-thaw cycles.
Short-term storage: 0 - 4 °C for days to weeks.

Long-term storage: -20 °C for months to years, or -80 °C for longer stability [2] [1].

Protocol for In Vitro Cell Culture Application

This workflow describes how to safely introduce Osoresnontrine from a DMSO stock into cell culture

systems.

Principle: Gradually dilute the DMSO stock solution into an aqueous buffer to achieve the desired final

working concentration of Osoresnontrine while keeping the DMSO concentration below cytotoxic levels
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(typically 0.1% - 0.5%) [3].

Materials:

Osoresnontrine stock solution in DMSO (from previous protocol)
Cell culture medium (pre-warmed)

Phosphate-Buffered Saline (PBS) or other aqueous buffer
Sterile pipettes and tubes

Workflow:

Prepare 25 mg/mL Stock Solution in DMSO

Perform Initial Dilution

Use a minimal volume

Dilute into Cell Culture Medium
Vortex, ensure no turbidity

Apply to Cells

Final [DMSO] ≤ 0.5%

Include DMSO Control

Click to download full resolution via product page

Procedure:

Initial Dilution: Dilute a small volume of the 25 mg/mL DMSO stock solution in an aqueous buffer like
PBS. This intermediate dilution helps prevent the compound from precipitating upon direct addition to

the culture medium [3].
Final Dilution: Further dilute this intermediate solution into the complete cell culture medium to

achieve the desired final concentration of Osoresnontrine. Mix thoroughly.
Critical Check: Ensure the solution remains clear. If turbidity appears, further dilution or brief

sonication may be required [3].
DMSO Concentration Control: The final concentration of DMSO in the cell culture medium must be

kept at 0.5% or lower for most cell lines. For sensitive primary cells, a maximum of 0.1% is
recommended [3].

Experimental Control: Always include a vehicle control group treated with the same final
concentration of DMSO alone to account for any solvent effects on the cells [3].
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Critical Experimental Considerations

DMSO Cytotoxicity: Even low concentrations of DMSO can alter neuronal excitability and cell
viability [4]. Adhering to the ≤0.5% DMSO rule and including a vehicle control is non-negotiable for

valid results.
Analytical Chemistry Interference: If you plan to use LC-MS for quantification, be aware that

DMSO can cause distorted chromatographic peaks and suppress electrospray ionization. If
necessary, further dilute samples in a compatible solvent like methanol or aqueous buffers to

minimize DMSO content before injection [5].
Research Use Only: Osoresnontrine is an investigational compound for research purposes only

and is not for diagnostic or therapeutic use [2] [1].

Biological Context and Mechanism of Action

Osoresnontrine is a potent and selective inhibitor of Phosphodiesterase-9A (PDE9A), an enzyme with high

affinity for cyclic guanosine monophosphate (cGMP) [2] [6]. By inhibiting PDE9A, Osoresnontrine

prevents the breakdown of cGMP, thereby increasing its levels in the brain. This amplifies cGMP-mediated

signaling, which is crucial for synaptic plasticity and long-term potentiation (LTP), the cellular basis of

learning and memory [6] [7]. This mechanism is being explored for cognitive enhancement in central

nervous system disorders like Alzheimer's disease and schizophrenia [2] [6] [7].

Summary

The provided protocols offer a reliable foundation for working with Osoresnontrine in a research setting.

The key to success lies in the precise preparation of the DMSO stock solution and its careful, serial dilution

to ensure the compound remains in solution and the final DMSO concentration is non-cytotoxic for your

specific experimental model.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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